Cas no 142569-83-3 (Benzoic acid,4-[[6-O-[4-(b-D-glucopyranosyloxy)-3-methoxybenzoyl]-b-D-glucopyranosyl]oxy]-3-methoxy-,intramol. 1,6''-ester)

• Product name: Benzoic acid,4-[[6-O-[4-(b-D-glucopyranosyloxy)-3-methoxybenzoyl]-b-D-glucopyranosyl]oxy]-3-methoxy-,intramol. 1,6''-ester
• CAS No: 142569-83-3
• MF: C₂₈H₃₄O₁₆
• MW: 626.559970378876
• CID: 178100
• PubChem ID: 3083363

Benzoic acid,4-[[6-O-[4-(b-D-glucopyranosyloxy)-3-methoxybenzoyl]-b-D-glucopyranosyl]oxy]-3-methoxy-,intramol. 1,6''-ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[6-O-[4-(b-D-glucopyranosyloxy)-3-methoxybenzoyl]-b-D-glucopyranosyl]oxy]-3-methoxy-,intramol. 1,6''-ester
• 3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[3-methyl-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoyl]oxymethyl]oxan-2-yl]oxybenzoic acid
• Benzoic acid,4-[[6-O-[4-(b-D-glucopyranosyloxy)-3-methoxybenzoyl]-b-D-glucopyranosyl]oxy]-3-me...
• 4-[(6-O-{[4-(beta-D-glucopyranosyloxy)-3-methylphenyl]carbonyl}-beta-D-glucopyranosyl)oxy]-3-methoxybenzoic acid
• Benzoic acid, 4-((6-O-(4-(beta-D-glucopyranosyloxy)-3-methoxybenzoyl)-beta-D-glucopyranosyl)oxy)-3-methoxy-, intramol. 1,6''-ester
• Berchemolide
• 142569-83-3
• DTXSID10162087

• Inchi： InChI=1S/C28H34O16/c1-11-7-13(4-5-14(11)41-27-23(34)21(32)19(30)17(9-29)43-27)26(38)40-10-18-20(31)22(33)24(35)28(44-18)42-15-6-3-12(25(36)37)8-16(15)39-2/h3-8,17-24,27-35H,9-10H2,1-2H3,(H,36,37)/t17-,18-,19-,20-,21+,22+,23-,24-,27-,28-/m1/s1
• InChI Key： PHSXNKUCYFWOAY-OKNYKLPDSA-N
• SMILES： OC[C@H]1O[C@@H](OC2C=CC(C(OC[C@H]3O[C@@H](OC4C=CC(C(=O)O)=CC=4OC)[C@H](O)[C@@H](O)[C@@H]3O)=O)=CC=2C)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 626.184685
• Monoisotopic Mass: 626.184685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.9
• Tautomer Count: nothing
• Topological Polar Surface Area: 251

Experimental Properties

• Density: 1.561
• Boiling Point: 895.3°Cat760mmHg
• Flash Point: 291.6°C
• Refractive Index: 1.647

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins